5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide

• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol
• IUPAC Name: 5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H16ClNO4/c1-20-11-5-6-13(15(9-11)22-3)18-16(19)12-8-10(17)4-7-14(12)21-2/h4-9H,1-3H3,(H,18,19)
• InChI Key: DUWVONVQYZGGOD-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)OC)OC

Description

5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide (CDM) is a chemical compound that has been extensively studied for its potential applications in various scientific fields. CDM is a benzamide derivative that has been synthesized using various methods.

Scientific Research Applications

5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide has been extensively studied for its potential applications in various scientific fields. It has been shown to have anticancer properties and has been studied for its potential use as an anticancer agent. This compound has also been shown to have antifungal properties and has been studied for its potential use as an antifungal agent. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and has been shown to have anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to inhibit the growth of fungi by inhibiting the synthesis of ergosterol, a component of the fungal cell membrane. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit cell proliferation. This compound has also been shown to inhibit the growth of fungi by inhibiting the synthesis of ergosterol. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide has several advantages in lab experiments. It is relatively easy to synthesize and has been shown to have anticancer and antifungal properties. However, there are also limitations to using this compound in lab experiments. This compound has not been extensively studied in vivo, and its potential toxicity is not fully understood.

Future Directions

There are several future directions for the study of 5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide. One potential direction is the study of its potential use as an anticancer agent. Further research is needed to understand the mechanism of action of this compound and its potential toxicity. Additionally, the potential use of this compound as an antifungal and anti-inflammatory agent should be further explored. Further studies are also needed to understand the pharmacokinetics and pharmacodynamics of this compound.

Synthesis Methods

5-chloro-N-(2,4-dimethoxyphenyl)-2-methoxybenzamide has been synthesized using various methods, including the reaction of 2-methoxy-5-nitrobenzoic acid with 2,4-dimethoxyaniline followed by reduction with tin and hydrochloric acid. Another method involves the reaction of 2-methoxy-5-nitrobenzoic acid with 2,4-dimethoxyaniline in the presence of a catalyst such as copper(I) iodide. This compound has also been synthesized using a one-pot reaction of 2-methoxy-5-nitrobenzoic acid, 2,4-dimethoxyaniline, and phosphorus oxychloride.